Cas no 2171937-30-5 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid
• CAS No: 2171937-30-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6560976
• PubChem ID: 165816018
• Update Time: 2025-07-02

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid
• 2171937-30-5
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-4-methylpentanoic acid
• EN300-1508778

• Inchi： 1S/C28H28N2O5/c1-28(2,16-15-25(31)32)30-26(33)22-13-7-8-14-24(22)29-27(34)35-17-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-14,23H,15-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： MAOIWJAUMADJFZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic Acid (CAS No. 2171937-30-5)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid, identified by its CAS number 2171937-30-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in drug discovery and molecular biology research. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a highly functionalized phenyl ring suggests its utility in peptide synthesis and as a building block for more complex biomolecules.

Recent studies have highlighted the importance of Fmoc-amino acids and related derivatives in the development of novel therapeutic agents. The Fmoc group, known for its stability and ease of removal under mild conditions, is a cornerstone in solid-phase peptide synthesis (SPPS). The incorporation of this moiety into the structure of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid enhances its suitability for constructing peptidomimetics and exploring structure-activity relationships (SAR) in drug design.

The molecular framework of this compound also features a phenylformamido group, which can serve as a critical pharmacophore in medicinal chemistry. Phenyl derivatives are widely recognized for their biological activity, often participating in interactions with target proteins and enzymes. The specific arrangement of atoms in this region may contribute to the compound's binding affinity and selectivity, making it a valuable candidate for further investigation.

In the context of current research, the development of multifunctional scaffolds is a prominent trend in drug discovery. The combination of a fluorenylmethoxycarbonyl protecting group, an amino acid-like backbone, and a phenylformamido moiety creates a versatile platform that can be modified to address diverse biological targets. This approach aligns with the growing emphasis on structure-based drug design, where computational modeling and experimental validation are used to optimize molecular properties.

Moreover, the 4-methylpentanoic acid side chain adds another layer of complexity to the molecule. This aliphatic chain can influence solubility, metabolic stability, and pharmacokinetic profiles, all critical factors in drug development. By studying compounds like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid, researchers can gain insights into how structural modifications affect biological activity and therapeutic potential.

One of the most exciting applications of this compound is in the field of peptidomimetics, where it serves as a precursor for designing molecules that mimic peptide sequences but exhibit improved pharmacological properties. Peptidomimetics have shown promise in overcoming limitations associated with peptides, such as poor oral bioavailability and susceptibility to enzymatic degradation. The presence of the Fmoc-amino group facilitates its role as an intermediate in synthesizing these mimetics.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like this one. Techniques such as automated solid-phase synthesis and flow chemistry have made it possible to access highly functionalized compounds with greater precision. These innovations are crucial for accelerating drug discovery pipelines and bringing new therapies to market more rapidly.

The biological activity of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid is still under investigation, but preliminary studies suggest potential roles in modulating enzyme activity and protein-protein interactions. For instance, compounds with similar structural features have been explored for their effects on kinases, proteases, and other therapeutic targets. Further research is needed to fully elucidate its mechanism of action and therapeutic relevance.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4-methylpentanoic acid (CAS No. 2171937-30-5) represents a promising candidate for pharmaceutical research due to its sophisticated structure and potential applications in drug discovery. Its versatility as a building block for peptidomimetics and other biomolecules underscores its importance in advancing medicinal chemistry. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly vital role in developing next-generation therapeutics.